![molecular formula C9H12ClN3O2 B2471872 3-[(2-Aminoacetyl)amino]benzamide;hydrochloride CAS No. 2305256-04-4](/img/structure/B2471872.png)
3-[(2-Aminoacetyl)amino]benzamide;hydrochloride
Description
“3-[(2-Aminoacetyl)amino]benzamide;hydrochloride” is a chemical compound . It is a modified dipeptide . The compound is a derivative of benzamide, which is the simplest amide derivative of benzoic acid .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . Another study reported the synthesis of benzamides through direct condensation of carboxylic acids and amines .Molecular Structure Analysis
The molecular structure of “3-[(2-Aminoacetyl)amino]benzamide;hydrochloride” can be analyzed using various spectroscopic methods such as IR, 1H NMR, 13C NMR . The InChI code for a similar compound, 3-(2-aminoethyl)benzamide hydrochloride, is 1S/C9H12N2O.ClH/c10-5-4-7-2-1-3-8 (6-7)9 (11)12;/h1-3,6H,4-5,10H2, (H2,11,12);1H .Chemical Reactions Analysis
The chemical reactions involving “3-[(2-Aminoacetyl)amino]benzamide;hydrochloride” can be studied using various techniques. For instance, the reaction of benzamides through direct condensation of carboxylic acids and amines has been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[(2-Aminoacetyl)amino]benzamide;hydrochloride” can be determined using various methods. For instance, the molecular weight of a similar compound, 3-(2-aminoethyl)benzamide hydrochloride, is 200.67 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-[(2-Aminoacetyl)amino]benzamide;hydrochloride, focusing on six unique fields:
Antibacterial Applications
3-[(2-Aminoacetyl)amino]benzamide;hydrochloride has shown promising antibacterial properties. Research indicates that this compound can inhibit the growth of various gram-positive and gram-negative bacteria. Its mechanism involves disrupting bacterial cell wall synthesis and interfering with essential bacterial enzymes . This makes it a potential candidate for developing new antibacterial agents, especially in the face of rising antibiotic resistance.
Antioxidant Properties
This compound exhibits significant antioxidant activity. Studies have demonstrated its ability to scavenge free radicals and chelate metal ions, which are crucial in preventing oxidative stress-related damage in biological systems . This property is particularly valuable in developing treatments for diseases where oxidative stress plays a key role, such as neurodegenerative disorders and cardiovascular diseases.
Cancer Research
In cancer research, 3-[(2-Aminoacetyl)amino]benzamide;hydrochloride has been explored for its potential anti-tumor activities. It can induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation . This compound’s ability to target specific cancer cell pathways makes it a promising candidate for developing new chemotherapeutic agents.
Anti-inflammatory Applications
The anti-inflammatory properties of this compound have been investigated in various studies. It can reduce the production of pro-inflammatory cytokines and inhibit the activity of enzymes involved in the inflammatory response . This makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
Neuroprotective Effects
Research has shown that 3-[(2-Aminoacetyl)amino]benzamide;hydrochloride can protect neuronal cells from damage caused by oxidative stress and inflammation . This neuroprotective effect is beneficial in developing treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s disease.
Drug Delivery Systems
This compound has been explored for its potential use in drug delivery systems. Its chemical structure allows it to form stable complexes with various drugs, enhancing their solubility and bioavailability . This application is particularly useful in improving the efficacy of poorly soluble drugs and ensuring targeted delivery to specific tissues or organs.
properties
IUPAC Name |
3-[(2-aminoacetyl)amino]benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2.ClH/c10-5-8(13)12-7-3-1-2-6(4-7)9(11)14;/h1-4H,5,10H2,(H2,11,14)(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVMPVBGGAWBOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CN)C(=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Aminoacetyl)amino]benzamide;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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